Cas no 1806289-12-2 (2,3-Difluoro-4-methylbenzenethiol)

2,3-Difluoro-4-methylbenzenethiol structure
1806289-12-2 structure
Product Name:2,3-Difluoro-4-methylbenzenethiol
CAS No:1806289-12-2
MF:C7H6F2S
MW:160.184347629547
CID:5004479
Update Time:2023-08-25

2,3-Difluoro-4-methylbenzenethiol Chemical and Physical Properties

Names and Identifiers

    • 2,3-difluoro-4-methylbenzenethiol
    • 2,3-Difluoro-4-(methyl)thiophenol
    • 2,3-Difluoro-4-methylbenzenethiol
    • Inchi: 1S/C7H6F2S/c1-4-2-3-5(10)7(9)6(4)8/h2-3,10H,1H3
    • InChI Key: KNVGGYIMKJOCPF-UHFFFAOYSA-N
    • SMILES: SC1C=CC(C)=C(C=1F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • XLogP3: 2.6
  • Topological Polar Surface Area: 1

2,3-Difluoro-4-methylbenzenethiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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2,3-Difluoro-4-(methyl)thiophenol
1806289-12-2 97%
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499.20 USD 2021-07-06
Alichem
A010010149-500mg
2,3-Difluoro-4-(methyl)thiophenol
1806289-12-2 97%
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815.00 USD 2021-07-06
Alichem
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